molecular formula C13H14O3 B6189466 rac-(1R,4S,5S)-4-(3-methylphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid CAS No. 2694063-17-5

rac-(1R,4S,5S)-4-(3-methylphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid

Cat. No. B6189466
CAS RN: 2694063-17-5
M. Wt: 218.2
InChI Key:
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Description

Rac-(1R,4S,5S)-4-(3-methylphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid, also known as rac-MPOCH, is a novel chiral compound with a wide range of applications in the field of organic synthesis. It is a carboxylic acid derivative of the bicyclic oxabicyclo[2.1.1]hexane system, which is a versatile structural motif for the preparation of various chiral compounds. Rac-MPOCH has been used in the synthesis of a variety of natural products, including alkaloids, peptides, and antibiotics, as well as in the synthesis of pharmaceuticals and agrochemicals.

Scientific Research Applications

Rac-MPOCH has been used extensively in the field of organic synthesis for the preparation of a variety of compounds, including natural products, pharmaceuticals, and agrochemicals. It has been used for the synthesis of a variety of alkaloids, including ephedrine, pseudoephedrine, and codeine, as well as for the synthesis of peptides, antibiotics, and other complex molecules. Rac-MPOCH has also been used in the synthesis of chiral building blocks, such as chiral alcohols and amines, which can be used in asymmetric synthesis.

Mechanism of Action

The mechanism of action of rac-(1R,4S,5S)-4-(3-methylphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid is based on its ability to form a stable chiral center in the presence of an acid catalyst. The acid catalyst initiates the ring opening of the bicyclic oxabicyclo[2.1.1]hexane system, which allows the formation of a new chiral center. The Grignard reaction with 3-methylphenyl bromide then leads to the formation of the this compound molecule, which is stabilized by the formation of hydrogen bonds between the carboxylic acid group and the methylphenyl group. Finally, the acid-catalyzed cyclization of the molecule results in the formation of the desired chiral center.
Biochemical and Physiological Effects
Rac-MPOCH has been studied for its potential biochemical and physiological effects. Studies have shown that this compound can act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. Rac-MPOCH has also been shown to have anti-inflammatory and analgesic effects in animal models. In addition, this compound has been shown to have anti-tumor activity in vitro and in vivo.

Advantages and Limitations for Lab Experiments

Rac-MPOCH has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and its synthesis is straightforward and can be easily scaled up for larger quantities. It is also a stable compound and can be stored for long periods of time. However, rac-(1R,4S,5S)-4-(3-methylphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid can be toxic if not used properly, and it should be handled with care.

Future Directions

There are several potential future directions for research on rac-(1R,4S,5S)-4-(3-methylphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid. One potential direction is to further explore its potential as an inhibitor of COX-2 and its potential anti-inflammatory and analgesic effects. Another potential direction is to investigate its potential as an anti-tumor agent, as well as its potential as an inhibitor of other enzymes involved in inflammation and pain. Additionally, further research into the synthesis of this compound and its derivatives could lead to the development of new and improved synthetic methods. Finally, this compound could be further explored for its potential as a chiral building block for the synthesis of other chiral compounds.

Synthesis Methods

Rac-MPOCH can be synthesized using a variety of methods. The most common method involves a three-step reaction sequence consisting of an acid-catalyzed ring opening of a bicyclic oxabicyclo[2.1.1]hexane, followed by a Grignard reaction with 3-methylphenyl bromide, and finally an acid-catalyzed cyclization. The reaction is typically carried out in the presence of anhydrous solvents such as dichloromethane, toluene, or THF, and an acid catalyst such as p-toluenesulfonic acid or trifluoromethanesulfonic acid.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,4S,5S)-4-(3-methylphenyl)-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid involves the following steps: protection of the carboxylic acid group, formation of the oxabicyclo[2.1.1]hexane ring system, introduction of the methyl group, and deprotection of the carboxylic acid group.", "Starting Materials": [ "4-hydroxybenzoic acid", "3-methylphenylmagnesium bromide", "2,3-dibromopropene", "triethylamine", "diethyl ether", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "sodium sulfate", "methylene chloride", "ethyl acetate", "methanol", "acetic anhydride", "pyridine" ], "Reaction": [ "Protection of the carboxylic acid group by reaction with acetic anhydride and pyridine to form the corresponding acetyl ester.", "Formation of the oxabicyclo[2.1.1]hexane ring system by reaction of the acetyl ester with 2,3-dibromopropene in the presence of triethylamine and diethyl ether to form the corresponding bromohydrin intermediate.", "Introduction of the methyl group by reaction of the bromohydrin intermediate with 3-methylphenylmagnesium bromide in the presence of diethyl ether to form the corresponding tertiary alcohol intermediate.", "Deprotection of the carboxylic acid group by reaction of the tertiary alcohol intermediate with sodium hydroxide in methanol to form the corresponding carboxylic acid.", "Purification of the product by extraction with methylene chloride and ethyl acetate, followed by drying over sodium sulfate and evaporation of the solvents.", "Recrystallization of the product from methanol to obtain the desired compound." ] }

CAS RN

2694063-17-5

Molecular Formula

C13H14O3

Molecular Weight

218.2

Purity

0

Origin of Product

United States

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